Cas no 16519-65-6 (Vanadate (VO31-),sodium, dihydrate (9CI))
Vanadate (VO31-),sodium, dihydrate (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Vanadate (VO31-),sodium, dihydrate (9CI)
- Vanadic acid(HVO3)sodium salt,dihydrate
- Sodium metavanadate dihydrate
- 16519-65-6
- sodium vanadate dihydrate
- CHEBI:132765
- sodiummetavanadatedihydrate
- sodium oxido(dioxo)vanadium--water (1/2)
- sodium;oxido(dioxo)vanadium;dihydrate
- NaVO3.2H2O
- Q27225644
-
- Inchi: 1S/Na.2H2O.3O.V/h;2*1H2;;;;/q+1;;;;;-1;
- InChI Key: LDLBBMMTGZHQJD-UHFFFAOYSA-N
- SMILES: [V](=O)(=O)[O-].[Na+].O.O
Computed Properties
- Exact Mass: 157.939600g/mol
- Monoisotopic Mass: 157.939600g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 49.8
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.2Ų
Vanadate (VO31-),sodium, dihydrate (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S74980-100g |
Sodium metavanadate dihydrate |
16519-65-6 | 100g |
¥502.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S74980-500g |
Sodium metavanadate dihydrate |
16519-65-6 | 500g |
¥1502.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | S74980-25g |
Sodium metavanadate dihydrate |
16519-65-6 | 25g |
¥152.0 | 2021-09-07 | ||
| 1PlusChem | 1P00ASDS-5g |
Sodium metavanadate dihydrate |
16519-65-6 | 99% | 5g |
$23.00 | 2023-12-20 | |
| 1PlusChem | 1P00ASDS-25g |
Sodium metavanadate dihydrate |
16519-65-6 | AR,99.9% | 25g |
$23.00 | 2024-06-19 | |
| 1PlusChem | 1P00ASDS-100g |
Sodium metavanadate dihydrate |
16519-65-6 | 99%;RG | 100g |
$29.00 | 2024-06-19 | |
| 1PlusChem | 1P00ASDS-250g |
Sodium metavanadate dihydrate |
16519-65-6 | AR,99.9% | 250g |
$46.00 | 2024-06-19 | |
| 1PlusChem | 1P00ASDS-500g |
Sodium metavanadate dihydrate |
16519-65-6 | 99%;RG | 500g |
$63.00 | 2024-06-19 | |
| 1PlusChem | 1P00ASDS-1000g |
Sodium metavanadate dihydrate |
16519-65-6 | 98% | 1000g |
$104.00 | 2024-06-19 | |
| Aaron | AR00ASM4-5g |
Sodium metavanadate dihydrate |
16519-65-6 | 99% | 5g |
$4.00 | 2025-02-11 |
Vanadate (VO31-),sodium, dihydrate (9CI) Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
Additional information on Vanadate (VO31-),sodium, dihydrate (9CI)
Introduction to Vanadate (VO₃¹⁻), Sodium, Dihydrate (9CI) and Its Recent Research Applications
CAS No. 16519-65-6 refers to Vanadate (VO₃¹⁻), Sodium, Dihydrate (9CI), a compound of significant interest in the field of chemobiomedicine. This coordination compound, featuring a vanadium center in the +5 oxidation state, has garnered attention due to its unique structural and functional properties. The sodium dihydrate form enhances its solubility and reactivity, making it a versatile reagent in both laboratory and industrial settings.
The vanadate ion, VO₃¹⁻, is a polyatomic anion that plays a crucial role in various biological processes. Historically, vanadium compounds have been studied for their potential applications in medicine, particularly in the management of diabetes and as anticoagulants. Recent advancements in the understanding of vanadate chemistry have expanded its applications beyond traditional pharmacological uses.
In recent years, researchers have been exploring the therapeutic potential of Vanadate (VO₃¹⁻), Sodium, Dihydrate (9CI) in the treatment of metabolic disorders. Studies have demonstrated that vanadate can mimic insulin action by activating protein kinase C (PKC) and AMP-activated protein kinase (AMPK). These pathways are critical for glucose homeostasis and energy metabolism. The dihydrate form of sodium vanadate enhances its bioavailability, allowing for more effective therapeutic outcomes.
One of the most compelling aspects of CAS No. 16519-65-6 is its ability to modulate various signaling pathways involved in cellular processes. For instance, vanadate has been shown to inhibit tyrosine phosphatases, which are enzymes that regulate a wide range of cellular functions, including growth factor signaling and cell survival. This property makes it a promising candidate for the development of novel anticancer agents.
The structural properties of Vanadate (VO₃¹⁻), Sodium, Dihydrate (9CI) also contribute to its versatility. The coordination environment around the vanadium center can be tailored by varying the ligands, leading to compounds with distinct chemical and biological activities. This flexibility has enabled researchers to design vanadate derivatives with enhanced specificity and reduced toxicity.
In the field of materials science, vanadate compounds are being investigated for their catalytic properties. Vanadium-based catalysts have shown promise in various organic transformations, including oxidation and reduction reactions. The dihydrate form of sodium vanadate exhibits unique catalytic activity due to its open coordination sites, which can adsorb substrates efficiently.
The solubility and stability of CAS No. 16519-65-6 make it an ideal candidate for use in aqueous-based systems. This property is particularly important for pharmaceutical applications, where water solubility is often a key factor in drug delivery and bioavailability. The dihydrate form maintains high solubility while also providing stability under various storage conditions.
Recent research has also highlighted the potential of vanadate compounds in environmental applications. Vanadium-based materials can be used as adsorbents for heavy metal removal from wastewater. The ability of vanadate to bind with metals such as lead and cadmium makes it an effective agent for water purification.
The synthesis of Vanadate (VO₃¹⁻), Sodium, Dihydrate (9CI) involves well-established chemical methods that ensure high purity and yield. The process typically involves the reaction of vanadium-containing precursors with sodium hydroxide followed by dehydration to obtain the dihydrate form. Advances in synthetic techniques have improved the efficiency and scalability of this process, making it more accessible for industrial production.
The safety profile of CAS No. 16519-65-6 is another important consideration. While vanadium compounds can exhibit toxicity at high concentrations, the sodium dihydrate form has been shown to be relatively safe when used under controlled conditions. Proper handling procedures and storage conditions are essential to minimize any potential risks.
In conclusion, Vanadate (VO₃¹⁻), Sodium, Dihydrate (9CI) represents a multifaceted compound with broad applications in medicine, materials science, and environmental technology. Its unique structural and functional properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new applications for this compound, its significance in various scientific fields is likely to grow even further.
16519-65-6 (Vanadate (VO31-),sodium, dihydrate (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)